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Compound of Interest

Compound Name: Benzamidine HCl hydrate

Cat. No.: B159456 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of

Benzamidine HCl hydrate stock solutions. Benzamidine is a reversible, competitive inhibitor of

serine proteases such as trypsin, thrombin, and plasmin. It is widely used in protein extraction

and purification protocols to prevent the degradation of target proteins by endogenous

proteases.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Benzamidine HCl
hydrate, crucial for accurate stock solution preparation.
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Property Value Source(s) Notes

Molecular Weight
174.63 g/mol

(Hydrate)
[1]

The degree of

hydration can vary.

Always confirm the

molecular weight from

the manufacturer's

certificate of analysis

for your specific lot.

156.61 g/mol

(Anhydrous)
[2][3][4]

Solubility Water: ~50 mg/mL [3]
Heating may aid

dissolution.

Ethanol: ~10 mg/mL [4][5]

DMSO: ~25 mg/mL [4][5]

PBS (pH 7.2): ~3

mg/mL
[4]

Recommended Stock

Concentration
0.1 M to 1 M

Typically prepared in

ultrapure water.

Typical Working

Concentration

General Protease

Inhibition: ~1 mM
[6][7][8]

Effective for a broad

range of applications.

Yeast Protease

Inhibition: 0.5 mM to

4.0 mM

[3][7]

Experimental Protocols
Materials and Equipment

Benzamidine HCl hydrate powder

Ultrapure water (or other desired solvent like Ethanol or DMSO)

Analytical balance
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Spatula

Weighing paper or boat

Appropriate volumetric flask or conical tube (e.g., 15 mL or 50 mL)

Pipettes and sterile tips

Vortex mixer

Sterile microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Benzamidine HCl hydrate can cause skin irritation[2]. Always wear appropriate PPE,

including gloves, a lab coat, and safety goggles.

The powder is fine; avoid inhalation by handling it in a well-ventilated area or a chemical

fume hood. Avoid dust formation[2][9].

Consult the Safety Data Sheet (SDS) provided by the manufacturer before use.

Protocol: Preparation of a 1 M Aqueous Stock Solution
This protocol provides instructions for preparing 10 mL of a 1 M Benzamidine HCl hydrate
stock solution.

1. Calculation:

Confirm the molecular weight (MW) from your product's label. For this example, we will use
the MW of the hydrate form: 174.63 g/mol [1].
Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
Mass (g) = 1 mol/L x 0.010 L x 174.63 g/mol
Mass (g) = 1.7463 g
Therefore, you will need to weigh 1.75 g of Benzamidine HCl hydrate.

2. Procedure:
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Accurately weigh 1.75 g of Benzamidine HCl hydrate powder using an analytical balance.
Transfer the powder to a 15 mL conical tube or a 10 mL volumetric flask.
Add approximately 7-8 mL of ultrapure water to the tube.
Vortex thoroughly to dissolve the powder. Gentle heating may be applied if dissolution is
slow[3].
Once fully dissolved, add ultrapure water to bring the final volume to 10 mL.
If not for immediate use, proceed to the storage step.

Storage and Stability
Solid Form: Store the powder at 2-8°C, protected from moisture and light[2][3][5].

Aqueous Solutions: Benzamidine HCl is sensitive to oxidation, and it is highly recommended

to prepare solutions fresh before each use[3]. Some sources advise that aqueous solutions

should not be stored for more than one day[4].

Frozen Aliquots: For convenience, the stock solution can be dispensed into single-use

aliquots in microcentrifuge tubes and stored at -20°C. While some literature suggests that

frozen stock solutions are stable for up to 6 months, others indicate insufficient information is

available to assess long-term stability[3]. If choosing to freeze, it is best to store under an

inert gas to minimize oxidation[3]. Users should validate the stability for their specific

experimental needs.

Visualized Workflow
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Caption: Workflow for preparing Benzamidine HCl hydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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